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Compound of Interest

Compound Name: 2,7-Diamino-3-methoxyphenazine

Cat. No.: B056430

An in-depth search of chemical databases and scientific literature has not yielded a specific
entry for a compound named "2,7-Diamino-3-methoxyphenazine.” Consequently, a definitive
CAS number and molecular weight for this exact structure cannot be provided at this time. It is
possible that this compound is novel, not widely studied, or is referred to under a different
nomenclature.

While the target compound remains unconfirmed, several structurally related phenazine
derivatives have been identified. These compounds share the core phenazine structure with
amino and methoxy substitutions, and their properties may offer some context for researchers
in the field.

Structurally Related Compounds

For the benefit of researchers and scientists, the following table summarizes the CAS numbers
and molecular weights of similar, publicly documented phenazine derivatives.
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Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )

2,7-Diamino-3,8- )

_ ) Not Available C14H14N402 270.29
dimethoxyphenazine
2,3-Diaminophenazine  655-86-7 C12H10N4 210.23[1]
2,7-Diaminophenazine  Not Available C12H10N4 210.23[2]
3,7-diamino-2-
methoxyphenoxazin- Not Available C13H11N302 241.25

5-ium chloride

It is crucial to note that these are distinct molecules and their biological and chemical properties
will differ from the requested 2,7-Diamino-3-methoxyphenazine.

Limitations in Providing a Technical Guide

Without a confirmed chemical identity for 2,7-Diamino-3-methoxyphenazine, it is not feasible
to provide the requested in-depth technical guide. Key information such as experimental
protocols and signaling pathways are specific to the precise molecular structure and cannot be
extrapolated from related compounds with any degree of certainty.

Further investigation would require either a definitive chemical structure or a valid CAS number
for "2,7-Diamino-3-methoxyphenazine."” Researchers in possession of this information are
encouraged to use it to query specialized chemical synthesis and pharmacology databases.

For illustrative purposes, a generalized workflow for characterizing a novel compound is
presented below. This diagram outlines the typical steps a researcher might take once a
compound has been synthesized or isolated.
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General Workflow for Novel Compound Characterization

( Compound Synthesis / Isolation )
Structural Elucidation
(NMR, MS, X-ray)
Purity Assessment
(HPLC, LC-MS)

Physicochemical Property
Determination
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Caption: A simplified workflow for the characterization and development of a novel chemical
compound.

Professionals in drug development are advised to verify the exact chemical identity and review
any existing literature for a specific compound before committing resources to further research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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